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Compound of Interest

Compound Name: Moxestrol

Cat. No.: B1677421

Application Note and Protocol

This document provides a detailed standard operating procedure (SOP) for the preparation of a
stock solution of Moxestrol. This guide is intended for researchers, scientists, and
professionals in the field of drug development who require a standardized method for handling
and preparing this potent synthetic estrogen. Adherence to this protocol will help ensure the
accuracy, reproducibility, and safety of experiments involving Moxestrol.

Moxestrol (also known as R-2858) is a powerful estrogen receptor agonist.[1] Due to its high
potency, careful handling and precise preparation of solutions are paramount for obtaining
reliable experimental results and ensuring laboratory safety.

Quantitative Data Summary

The following table summarizes the key physical and chemical properties of Moxestrol.
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Property Value Reference
Molecular Formula C21H2603 [21[31[41[5]
Molecular Weight 326.43 g/mol [21[3]1[41[5]
Appearance Crystals [2]

Melting Point 280°C [2]

UV Maximum (in Ethanol) 280 nm [2]

Experimental Protocol

This protocol outlines the steps for preparing a 10 mM stock solution of Moxestrol in Dimethyl

Sulfoxide (DMSO). DMSO is a common solvent for preparing stock solutions of organic

molecules for in vitro studies.

Materials:

Moxestrol powder

e Anhydrous Dimethyl Sulfoxide (DMSO)

» Sterile microcentrifuge tubes or cryovials
o Calibrated analytical balance

o Pipettes and sterile, filtered pipette tips

e \ortex mixer

o Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-resistant

gloves
Procedure:

e Pre-weighing Preparations:

o Ensure all work is performed in a chemical fume hood to minimize inhalation exposure.
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o Don appropriate PPE, including a lab coat, safety goggles, and chemical-resistant gloves.

(610718l

o Allow the Moxestrol powder to equilibrate to room temperature before opening the
container to prevent condensation of moisture.

» Weighing Moxestrol:

o Carefully weigh out the desired amount of Moxestrol powder using a calibrated analytical
balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh 3.264 mg of
Moxestrol.

o Calculation:

Desired Molarity (M) = 10 mM = 0.01 mol/L

Molecular Weight (MW) = 326.43 g/mol

Desired Volume (V) =1 mL=0.001L

Mass (g) = M x MW x V = 0.01 mol/L x 326.43 g/mol x 0.001 L = 0.003264 g = 3.264 mg
e Dissolving Moxestrol:
o Transfer the weighed Moxestrol powder to a sterile microcentrifuge tube or cryovial.

o Add the calculated volume of anhydrous DMSO to the tube. For the example above, add 1
mL of DMSO.

o Cap the tube securely.
e Ensuring Complete Dissolution:
o Vortex the solution for 1-2 minutes to facilitate the dissolution of the Moxestrol powder.

o Visually inspect the solution to ensure that all the powder has completely dissolved and
the solution is clear. If necessary, gently warm the solution or sonicate for a short period.

 Aliquoting and Storage:

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.maestrogen.com/v_comm/inc/product_file_download.asp?customer_id=989&lang=2&id=273838&file_name=p_230206_04463.pdf
https://www.fishersci.com/store/msds?partNumber=AC465790010&productDescription=MEGESTROL+ACETATE+1GR&vendorId=VN00032119&countryCode=US&language=en
https://pfe-pfizercom-prod.s3.amazonaws.com/products/material_safety_data/MEDROL_(methylprednisolone)_tablets_23-mar-2017.pdf
https://www.benchchem.com/product/b1677421?utm_src=pdf-body
https://www.benchchem.com/product/b1677421?utm_src=pdf-body
https://www.benchchem.com/product/b1677421?utm_src=pdf-body
https://www.benchchem.com/product/b1677421?utm_src=pdf-body
https://www.benchchem.com/product/b1677421?utm_src=pdf-body
https://www.benchchem.com/product/b1677421?utm_src=pdf-body
https://www.benchchem.com/product/b1677421?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677421?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

o Once the Moxestrol is fully dissolved, it is recommended to aliquot the stock solution into
smaller, single-use volumes to avoid repeated freeze-thaw cycles.[9] This helps to
maintain the stability and integrity of the compound.

o Store the aliquots in clearly labeled cryovials at -20°C or -80°C for long-term storage.[9]

o For short-term storage (up to one month), -20°C is generally sufficient; for longer periods,
-80°C is recommended.[9]

Safety Precautions:
e Moxestrol is a potent compound and should be handled with extreme care.[8][10]

o Always work in a well-ventilated area, preferably within a chemical fume hood, to avoid
inhalation of the powder.[6][7]

» Avoid direct contact with skin and eyes by wearing appropriate PPE.[6][7][8][11] In case of
contact, wash the affected area immediately with plenty of water.[6][11]

» Dispose of all waste materials, including empty containers, pipette tips, and gloves, in
accordance with institutional and local regulations for hazardous chemical waste.

Visualizations
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Caption: Workflow for the preparation of Moxestrol stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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